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Compound Name:
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Cat. No.: B1429285

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spirocyclic scaffolds have garnered significant attention in medicinal chemistry due to their
inherent three-dimensionality and conformational rigidity, which can lead to improved potency
and selectivity for biological targets. Among these, the spirochroman framework is a "privileged
structure,” forming the core of numerous biologically active compounds. This technical guide
provides an in-depth overview of the chemical properties, synthesis, and potential biological
activities of a specific spirochroman derivative, Spiro[chroman-2,1'-cyclobutan]-4-amine.
Due to the limited availability of data for this exact molecule, information from closely related
analogs is included to provide a broader context and predictive insights.

Chemical Properties

Spiro[chroman-2,1'-cyclobutan]-4-amine, also known as 3,4-dihydrospiro[1-benzopyran-2,1'-
cyclobutane]-4-amine, is a unique molecule combining the chroman and cyclobutane ring
systems. The spirocyclic nature of the compound imparts a distinct three-dimensional
architecture.
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Property Value Source

spiro[chroman-2,1'-
IUPAC Name _
cyclobutan]-4-amine

CAS Number 934554-38-8 [1]
Molecular Formula C12H1sNO [2]
Molecular Weight 189.25 g/mol [2][3]
Melting Point Not available

Boiling Point Not available

Solubility Not available

A related substituted analog, 7-phenylmethoxy-4-spiro[3,4-dihydro-2H-1-benzopyran-2,1'-
cyclobutane]amine (CAS: 1169847-80-6), has the following computed properties:

Property Value Source
Molecular Formula C19H21NOz2 [4]
Molecular Weight 295.4 g/mol [4]
XLogP3-AA 3.1 [4]
Hydrogen Bond Donor Count 1 [4]
Hydrogen Bond Acceptor

C);untg p 3 4]
Rotatable Bond Count 3 [4]

Experimental Protocols

A definitive, published experimental protocol for the synthesis of Spiro[chroman-2,1'-
cyclobutan]-4-amine is not readily available in the public domain. However, based on the
synthesis of analogous spirochromanones and their subsequent conversion to amines, a
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plausible synthetic route can be proposed. The synthesis would likely proceed in two main
stages:

e Synthesis of the precursor, Spiro[chroman-2,1'-cyclobutan]-4-one.

» Conversion of the ketone to the target amine.

Synthesis of Spiro[chroman-2,1'-cyclobutan]-4-one

The synthesis of the spirochromanone precursor can be achieved via a condensation reaction.
A common method for creating similar spirochromanones is the Kabbe condensation.[5]

General Protocol (adapted from related syntheses):

Reaction: A mixture of a 2-hydroxyacetophenone and cyclobutanone is reacted in the
presence of a secondary amine catalyst, such as pyrrolidine or morpholine.

e Solvent: A suitable solvent like methanol or ethanol is typically used.
o Temperature: The reaction is often carried out at reflux.

 Purification: The resulting spiro[chroman-2,1'-cyclobutan]-4-one can be purified using
standard techniques such as column chromatography.

Synthesis of Spiro[chroman-2,1'-cyclobutan]-4-amine
from the Ketone

The conversion of the spirochromanone to the corresponding amine can be accomplished
through reductive amination.

General Protocol:

e Reaction: Spiro[chroman-2,1'-cyclobutan]-4-one is reacted with a source of ammonia (e.g.,
ammonium acetate or ammonia in methanol) and a reducing agent.

e Reducing Agent: Common reducing agents for this transformation include sodium
cyanoborohydride (NaBHsCN) or sodium triacetoxyborohydride (NaBH(OAC)s).

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.researchgate.net/figure/Synthesis-of-spirochromane-2-1documentclass12ptminimal-usepackageamsmath_fig12_319275336
https://www.benchchem.com/product/b1429285?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1429285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Solvent: The reaction is typically performed in an alcoholic solvent like methanol or ethanol.

 Purification: The final product, Spiro[chroman-2,1'-cyclobutan]-4-amine, would be purified
by techniques such as extraction followed by chromatography or crystallization.

Potential Biological Activities and Signaling
Pathways

While specific biological data for Spiro[chroman-2,1'-cyclobutan]-4-amine is scarce, the
broader class of spirochroman derivatives has been shown to possess a range of
pharmacological activities.[6] These activities suggest potential interactions with various
biological pathways.

Known activities of related spirochroman compounds include:

o Antimicrobial Activity: Some spirochromanone derivatives have demonstrated activity against
both Gram-positive and Gram-negative bacteria.[6] The mechanism could involve the
disruption of bacterial cell membranes or inhibition of essential enzymes.

o Antioxidant Activity: The chroman moiety is known for its antioxidant properties, and
spirochroman derivatives have been evaluated for their ability to scavenge free radicals.[6]

¢ Quorum Sensing Inhibition: Novel spiro-4-chromanones have been identified as potent
inhibitors of bacterial quorum sensing, a cell-to-cell communication system that regulates
virulence.[7] This suggests that these compounds could interfere with bacterial signaling
pathways.

o Anticancer Activity: Analogs of the natural product illudin S containing a spiro-cyclobutane
ring have been synthesized and evaluated for their cytotoxicity against tumor cell lines.[8]

Based on these findings, a hypothetical screening workflow for Spiro[chroman-2,1'-
cyclobutan]-4-amine could be proposed to investigate its potential therapeutic applications.

Visualizations
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Synthetic Pathway for Spiro[chroman-2,1'-cyclobutan]-4-amine
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Caption: Proposed synthetic pathway for Spiro[chroman-2,1'-cyclobutan]-4-amine.
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Hypothetical Biological Screening Workflow
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Caption: A hypothetical workflow for the biological evaluation of Spiro[chroman-2,1'-
cyclobutan]-4-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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